Cas no 1251705-14-2 (N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251705-14-2
• MF: C₁₇H₁₈ClN₃O₄S
• MW: 395.860521793365
• CID: 6612053
• PubChem ID: 49666308
• Update Time: 2025-10-24

N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• F3406-8688
• N-(2-chlorophenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• N-(2-chlorophenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• N-(2-chlorophenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• VU0625114-1
• AKOS021970802
• 1251705-14-2

• Inchi： 1S/C17H18ClN3O4S/c18-13-6-1-2-7-14(13)19-16(22)12-20-9-5-8-15(17(20)23)26(24,25)21-10-3-4-11-21/h1-2,5-9H,3-4,10-12H2,(H,19,22)
• InChI Key： OKBBDSANGQBELF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN1C=CC=C(C1=O)S(N1CCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 395.0706549g/mol
• Monoisotopic Mass: 395.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Recent Advances in the Study of N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS: 1251705-14-2)

The compound N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS: 1251705-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl-pyrrolidine and dihydropyridinone moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 1251705-14-2 exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the NF-κB pathway, which is crucial in the regulation of immune responses and cell survival. The study highlighted the compound's ability to reduce pro-inflammatory cytokine production in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent findings have explored the compound's applicability in oncology. A collaborative research effort between academic and industrial laboratories reported that 1251705-14-2 could induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study, published in Cancer Research, utilized high-throughput screening and molecular docking simulations to elucidate the compound's binding affinity for key apoptotic regulators. These findings underscore the molecule's versatility and its potential as a multi-target therapeutic agent.

Another significant advancement has been the optimization of the synthetic route for 1251705-14-2. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. The new synthetic protocol employs a one-pot cascade reaction, significantly reducing the number of purification steps and improving overall efficiency. This development is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising results, challenges remain in the development of 1251705-14-2 as a therapeutic agent. Pharmacokinetic studies have revealed limitations in its oral bioavailability, prompting researchers to explore prodrug strategies and formulation enhancements. Recent work in Drug Delivery and Translational Research has investigated nanoparticle-based delivery systems to improve the compound's solubility and tissue penetration. These efforts aim to overcome the current barriers and accelerate its transition from bench to bedside.

In conclusion, N-(2-chlorophenyl)-2-2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (1251705-14-2) represents a compelling candidate for further investigation in chemical biology and drug discovery. Its dual anti-inflammatory and pro-apoptotic activities, coupled with recent advancements in synthesis and delivery, position it as a molecule of high interest. Future research should focus on elucidating its full mechanistic profile and optimizing its pharmacokinetic properties to unlock its therapeutic potential fully.